Cas no 70655-00-4 (2-phenylisoquino[4'',5'',6'':6,5,10]anthra[2,1,9-def]isoquinoline-1,3,8,10(2H,9H)-tetrone)

2-phenylisoquino[4'',5'',6'':6,5,10]anthra[2,1,9-def]isoquinoline-1,3,8,10(2H,9H)-tetrone structure
70655-00-4 structure
Product Name:2-phenylisoquino[4'',5'',6'':6,5,10]anthra[2,1,9-def]isoquinoline-1,3,8,10(2H,9H)-tetrone
CAS No:70655-00-4
MF:C30H14N2O4
MW:466.443167209625
CID:975451
PubChem ID:333491
Update Time:2025-04-19

2-phenylisoquino[4'',5'',6'':6,5,10]anthra[2,1,9-def]isoquinoline-1,3,8,10(2H,9H)-tetrone Chemical and Physical Properties

Names and Identifiers

    • 2-phenylisoquino[4'',5'',6'':6,5,10]anthra[2,1,9-def]isoquinoline-1,3,8,10(2H,9H)-tetrone
    • isoquino[4',5',6':6,5,10]anthra[2,1,9-def]isoquinoline-1,3,8,10(2H,9H)-tetrone, 2-phenyl-
    • 2-phenyl-anthra[2,1,9-def,6,5,10-d'e'f']diisoquinoline-1,3,8,10-tetraone
    • NSC-334707
    • 70655-00-4
    • CHEMBL342179
    • SCHEMBL7597209
    • NSC334707
    • DTXSID90318742
    • Inchi: 1S/C30H14N2O4/c33-27-19-10-6-15-17-8-12-21-26-22(30(36)32(29(21)35)14-4-2-1-3-5-14)13-9-18(24(17)26)16-7-11-20(28(34)31-27)25(19)23(15)16/h1-13H,(H,31,33,34)
    • InChI Key: GXVMPSBKWSPHIF-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC3C4=CC=C5C(NC(C6C=CC(C7=CC=C(C(N1C1C=CC=CC=1)=O)C=2C=37)=C4C5=6)=O)=O

Computed Properties

  • Exact Mass: 466.09542
  • Monoisotopic Mass: 466.09535693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 1
  • Complexity: 952
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 83.6Ų

Experimental Properties

  • PSA: 83.55
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